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Compound of Interest

Compound Name: Stearic acid-d2

Cat. No.: B028290

Stearic Acid-d2: A Technical Guide for
Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Isotopic Labeling in Fatty
Acid Analysis

Stearic acid (Octadecanoic acid) is an 18-carbon saturated fatty acid ubiquitous in animal and
vegetable fats.[1] Its quantification in biological matrices is crucial for metabolic research,
diagnostics, and understanding its role in cholesterol metabolism.[2] Stable isotope dilution
mass spectrometry is the gold standard for this type of quantitative analysis, offering
unparalleled accuracy and precision.[3] This is achieved by introducing a known quantity of a
stable isotope-labeled analog of the analyte, such as Stearic acid-d2, into the sample at the
earliest stage of preparation.[3]

Stearic acid-d2 is a deuterated form of stearic acid, where two hydrogen atoms have been
replaced by their heavy isotope, deuterium.[2] This "heavy" standard is chemically and
physically almost identical to its endogenous "light" counterpart, ensuring it behaves similarly
throughout extraction, derivatization, and chromatographic analysis.[4] By measuring the final
ratio of the light to heavy analyte using mass spectrometry, any variations or sample loss
during the workflow can be precisely corrected for, ensuring highly accurate quantification.[3][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b028290?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Stearic_acid
https://www.caymanchem.com/product/28150/stearic-acid-d2
https://www.benchchem.com/pdf/The_Gold_Standard_A_Technical_Guide_to_Deuterium_Labeled_Standards_for_Fatty_Acid_Analysis.pdf
https://www.benchchem.com/product/b028290?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Gold_Standard_A_Technical_Guide_to_Deuterium_Labeled_Standards_for_Fatty_Acid_Analysis.pdf
https://www.benchchem.com/product/b028290?utm_src=pdf-body
https://www.caymanchem.com/product/28150/stearic-acid-d2
https://www.benchchem.com/pdf/Application_Note_A_Robust_Protocol_for_Fatty_Acid_Analysis_Using_Deuterated_Internal_Standards.pdf
https://www.benchchem.com/pdf/The_Gold_Standard_A_Technical_Guide_to_Deuterium_Labeled_Standards_for_Fatty_Acid_Analysis.pdf
https://www.benchchem.com/pdf/Application_Note_A_Robust_Protocol_for_Fatty_Acid_Analysis_Using_Deuterated_Internal_Standards.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

This guide provides a comprehensive overview of Stearic acid-d2, its chemical properties, and

its application as an internal standard in quantitative fatty acid analysis.

Chemical Identity and Properties

The most commonly available form of Stearic acid-d2 is Octadecanoic-2,2-dz acid, where the

two deuterium atoms are located on the carbon atom adjacent to the carboxyl group.[2][5]

Physicochemical Data

The following table summarizes the key quantitative data for Stearic acid-2,2-d2.

Property Value Reference(s)
IUPAC Name octadecanoic-2,2-d2 acid [2]
C18:0-d2, FA 18:0-d2,
Synonyms ) ) [2]
Octadecanoic Acid-d2
CAS Number 19905-58-9 [2][6][7]
Molecular Formula C18H34D202 [2][5][6]

Molecular Weight

286.5 g/mol (also cited as
286.49)

(2118l

Isotopic Purity

>99% deuterated forms (di-d2)

[2][6]

Formulation

Crystalline solid

[6]

SMILES

CCCCCCCCCCCCCCCCC([2
H])([2H])C(0)=0

[2]7]

Chemical Structure

The chemical structure of Stearic acid-2,2-d2 highlights the substitution of two hydrogen atoms

with deuterium on the alpha-carbon.
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Sample Preparation

Plasma Sample Collection
(200 pL)

Spike with Internal Standard
(Stearic Acid-d2)

Add Methanol & HCI
(Precipitate & Acidify)

Extrdction

Add Iso-octane & Vortex

Centrifuge to Separate Phases

Collect Organic Layer

Dry Extract Under Nitrogen

Derivatization

Inject into GC-MS

Quantify using Analyte/IS Ratio

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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